Cas no 2137573-36-3 (2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1))

• Product Name: 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1)
• CAS No: 2137573-36-3
• MF: C₁₀H₁₇ClN₂S
• MW: 232.773380041122
• CID: 5456791
• Update Time: 2025-05-22

2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H16N2S.ClH/c1-7-2-4-8(5-3-7)9-6-12-10(11)13-9;/h6-8H,2-5H2,1H3,(H2,11,12);1H
• InChI Key： KRMNQSCNPLLVHZ-UHFFFAOYSA-N
• SMILES： NC1=NC=C(C2CCC(C)CC2)S1.Cl

Additional information on 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1)

Recent Advances in the Study of 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1) (CAS: 2137573-36-3)

2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1) (CAS: 2137573-36-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and possible mechanisms of action, making it a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

Recent investigations into the compound's biological activity have revealed its potential as an inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1) exhibits significant inhibitory effects on protein kinases involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and selectivity of the compound, suggesting its utility in developing anti-inflammatory agents.

Another key area of research has been the compound's pharmacokinetic properties. A preclinical study conducted by researchers at a leading pharmaceutical institute evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1). The results indicated favorable oral bioavailability and metabolic stability, which are critical factors for its progression into clinical trials. These findings were published in the European Journal of Pharmaceutical Sciences in early 2024.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on optimizing the production process of 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1). A team of chemists reported a novel, high-yield synthesis route in Organic Process Research & Development, highlighting improvements in purity and scalability. This advancement is expected to facilitate further research and potential commercialization of the compound.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing studies are exploring its toxicity and potential side effects in animal models, with preliminary data suggesting a need for careful dose optimization. Researchers are also investigating its potential interactions with other drugs, which will be crucial for its integration into combination therapies.

In conclusion, 2-Thiazolamine, 5-(4-methylcyclohexyl)-, hydrochloride (1:1) (CAS: 2137573-36-3) represents a compelling area of research in chemical biology and drug discovery. Its demonstrated biological activity, favorable pharmacokinetic properties, and improved synthetic accessibility position it as a viable candidate for further development. Future studies should focus on advancing its preclinical evaluation and exploring its therapeutic applications in greater depth.